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Compound Profile & Research Applications

The table below summarizes the core information and research applications of Fumonisin B2-13C34:

Property Description

Definition 13C-labeled form of Fumonisin B2 [1].

Biological Target Sphingosine N-acyltransferase (Ceramide Synthase) [1] [2].

Core Mechanism Potent inhibition of ceramide synthase, a key enzyme in the de novo sphingolipid
biosynthesis pathway [3] [4].

Primary
Research Use

Serves as an internal standard for quantitative analysis (LC-MS, GC-MS, NMR)
and as a tracer in metabolic and toxicological studies [1].

The primary value of Fumonisin B2-13C34 in research lies in its use as a high-quality internal standard

[1]. Using a stable isotope-labeled analog of the analyte itself is the gold standard for mass spectrometry, as

it corrects for variations in sample preparation and instrument analysis. This allows researchers to accurately

quantify levels of the unlabeled fumonisin B2 in complex biological matrices like blood, tissue, or feed [1].
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Mechanism of Action & Signaling Pathway

Fumonisins exert their toxicity by structurally mimicking sphingoid bases (sphinganine and sphingosine).

This allows them to potently and competitively inhibit ceramide synthase (CerS), the enzyme responsible for

N-acylating sphinganine during de novo sphingolipid biosynthesis [5] [6] [4].

The following diagram illustrates the key disruptions in sphingolipid metabolism caused by Fumonisin B2-

13C34 inhibition:

Key disruptions in sphingolipid metabolism from Fumonisin B2-13C34 inhibition.

This inhibition triggers a cascade of metabolic perturbations [4]:

Accumulation of Sphingoid Bases and Derivatives: Sphinganine (Sa) and its 1-phosphate (Sa1P)
accumulate dramatically, sometimes by over 100-fold in cells [5]. The enzyme serine

palmitoyltransferase (SPT) can also use alanine, leading to the production of atypical and cytotoxic 1-
deoxysphinganine [4].

Reduction of Downstream Sphingolipids: The blockade at CerS leads to decreased production of
dihydroceramides, ceramides, and all complex sphingolipids derived from them, such as

sphingomyelin and glycosphingolipids [6] [7] [4].

Experimental Data & Protocols

The tables below summarize key quantitative data from studies on fumonisins and outline a general

experimental workflow for using the labeled toxin.

Table 1: Key Quantitative Data from Fumonisin Toxicity Studies | Parameter | Experimental System |

Effect | Citation | | :--- | :--- | :--- | :--- | | Ceramide Synthase Inhibition (IC₅₀) | Mouse brain microsomes |

Fumonisin B1 showed competitive inhibition kinetics [6]. | | Altered Sphingolipid Synthesis (IC₅₀) |

Cultured cerebellar neurons | Sphingomyelin synthesis more sensitive than glycolipids (0.7 μM vs ~7 μM)

[6]. | | Cytotoxicity & Altered Biosynthesis (EC₅₀) | LLC-PK1 cells | 10-15 μM for altered sphingolipid

biosynthesis; >35 μM for cytotoxicity [5]. | | Sphinganine Accumulation | LLC-PK1 cells | 12,800%

increase in free sphinganine after 24h with 35 μM Fumonisin B1 [5]. | | In Vivo Sphingolipid Changes |

Turkey liver | C14-C16 ceramides & sphingomyelins decreased; C18-C26 species unaffected/increased [7]. |

Table 2: General Experimental Workflow for Using Fumonisin B2-13C34
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Step Protocol Description Key Considerations

1. Experimental
Design

Use Fumonisin B2-13C34 as an internal
standard. Add a known amount to samples

immediately upon collection [1].

Corrects for analyte loss during
sample prep and matrix effects

during analysis.

2. Sample
Preparation

Homogenize tissue/biological sample. Use

extraction solvents suitable for sphingolipids
(e.g., methanol/chloroform mixtures).

The labeled standard tracks the

efficiency of the extraction
process for the native toxin.

3. Instrumental
Analysis

Analyze via LC-MS/MS or GC-MS. Precisely
quantify native Fumonisin B2 by comparing its

signal to the Fumonisin B2-13C34 internal
standard [1].

Enshigh data accuracy and
precision for quantification.

4. Data
Interpretation

Measure changes in sphingolipid metabolites
(e.g., Sa:So ratio, specific ceramide species) to

assess biological impact [7].

The inhibition of ceramide
synthase is the primary

biomarker for biological activity.

The following workflow diagram summarizes the key stages of a quantitative analytical experiment:

1. Experimental
Design

Add Fumonisin B2-13C34
Internal Standard 2. Sample

Preparation

Homogenize & Extract
3. Instrumental

Analysis

LC-MS/MS or GC-MS

4. Data
Interpretation

Quantify Fumonisin B2
& Sphingolipid Profiles

Click to download full resolution via product page

Key stages in a quantitative analytical experiment using Fumonisin B2-13C34.
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Key Insights for Research Applications

Species and Tissue Specificity: The toxicological consequences of ceramide synthase inhibition
can vary significantly by species and organ [8] [7] [4]. Fumonisin B2-13C34 helps generate precise

pharmacokinetic and tissue distribution data to understand these differences.
Beyond a Single Biomarker: While the sphinganine-to-sphingosine (Sa:So) ratio is a classic

biomarker, detailed profiling reveals more complex changes. Research shows that different ceramide
species (e.g., C14-C16 vs C18-C26) are affected differently, which may have distinct biological

consequences [7].
Reversibility: Studies on Fumonisin B1 have shown that its inhibitory effects on sphingolipid

biosynthesis can be reversible upon removal of the toxin, which is an important consideration for
designing exposure and recovery experiments [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b3314223#fumonisin-b2-13c34-sphingosine-n-acyltransferase-

inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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